6-Amino-8-(2,5-dimethoxyphenyl)-2-ethyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
6-Amino-8-(2,5-dimethoxyphenyl)-2-ethyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
459147-36-5
VCID:
VC0460001
InChI:
InChI=1S/C22H23N5O2/c1-4-27-8-7-15-17(10-23)21(26)22(12-24,13-25)20(18(15)11-27)16-9-14(28-2)5-6-19(16)29-3/h5-7,9,18,20H,4,8,11,26H2,1-3H3/t18-,20+/m0/s1
SMILES:
CCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)OC)OC
Molecular Formula:
C22H23N5O2
Molecular Weight:
389.4g/mol
6-Amino-8-(2,5-dimethoxyphenyl)-2-ethyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
CAS No.: 459147-36-5
Main Products
VCID: VC0460001
Molecular Formula: C22H23N5O2
Molecular Weight: 389.4g/mol
| CAS No. | 459147-36-5 |
|---|---|
| Product Name | 6-Amino-8-(2,5-dimethoxyphenyl)-2-ethyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile |
| Molecular Formula | C22H23N5O2 |
| Molecular Weight | 389.4g/mol |
| IUPAC Name | (8R,8aR)-6-amino-8-(2,5-dimethoxyphenyl)-2-ethyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Standard InChI | InChI=1S/C22H23N5O2/c1-4-27-8-7-15-17(10-23)21(26)22(12-24,13-25)20(18(15)11-27)16-9-14(28-2)5-6-19(16)29-3/h5-7,9,18,20H,4,8,11,26H2,1-3H3/t18-,20+/m0/s1 |
| Standard InChIKey | IAGPQFQWPZXHST-AZUAARDMSA-N |
| Isomeric SMILES | CCN1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)OC)OC |
| SMILES | CCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)OC)OC |
| Canonical SMILES | CCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)OC)OC |
| PubChem Compound | 1391148 |
| Last Modified | Nov 11 2021 |
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